molecular formula C11H10N2O5 B8406361 5'-nitrospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

5'-nitrospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

Cat. No.: B8406361
M. Wt: 250.21 g/mol
InChI Key: WCEFWTXRXYPMEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5'-nitrospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a useful research compound. Its molecular formula is C11H10N2O5 and its molecular weight is 250.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O5

Molecular Weight

250.21 g/mol

IUPAC Name

5'-nitrospiro[1,3-dioxane-2,3'-1H-indole]-2'-one

InChI

InChI=1S/C11H10N2O5/c14-10-11(17-4-1-5-18-11)8-6-7(13(15)16)2-3-9(8)12-10/h2-3,6H,1,4-5H2,(H,12,14)

InChI Key

WCEFWTXRXYPMEI-UHFFFAOYSA-N

Canonical SMILES

C1COC2(C3=C(C=CC(=C3)[N+](=O)[O-])NC2=O)OC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-nitroisatin (5.00 g, 26.0 mmol), 1,3 propandiol (4.76 mL , 65 mmol, 2.5 eq) and p-toluenesulfonic acid mono-hydrate (0.989 g, 5.2 mmol, 0.2 mol %)) in benzene (500 mL) was refluxed with a Dean Stark Trap for 23 hr. The benzene was decanted off and concentrated. The crude product was purified on Biotage KP silica gel eluting with 50/50 petroleum ether/EtOAc to give the title compound as an off white solid (1.78 g, 27% yield). NMR (300 Mz, DMSO-d6): consistent.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.76 mL
Type
reactant
Reaction Step One
Quantity
0.989 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Yield
27%

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